![molecular formula C7H8N4 B1299672 [1,2,4]Triazolo[4,3-a]pyridin-3-ylmethanamine CAS No. 91981-59-8](/img/structure/B1299672.png)
[1,2,4]Triazolo[4,3-a]pyridin-3-ylmethanamine
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Overview
Description
“[1,2,4]Triazolo[4,3-a]pyridin-3-ylmethanamine” is a compound with the molecular weight of 184.63 . It is a derivative of triazolopyridine, which is an important class of organic compounds employed in various biochemical, clinical, and pharmaceutical applications .
Synthesis Analysis
The synthesis of “[1,2,4]Triazolo[4,3-a]pyridin-3-ylmethanamine” and its derivatives has been reported in several studies . For instance, one study described the reaction of [1,2,4]triazolo[4,3-a]pyridinium tetrafluoroborates with [RhCl(COD)]2 and [PdCl(allyl)]2 under mild basic conditions to afford the corresponding complexes .Molecular Structure Analysis
The molecular structure of “[1,2,4]Triazolo[4,3-a]pyridin-3-ylmethanamine” has been analyzed using various spectroscopic techniques . XRD studies revealed that the compound crystallizes in the centrosymmetric monoclinic space group P21/n with eight molecules per unit cell .Chemical Reactions Analysis
The chemical reactions involving “[1,2,4]Triazolo[4,3-a]pyridin-3-ylmethanamine” have been studied . The compound has been found to exhibit potent inhibitory activity against the programmed cell death-1 (PD-1)/programmed cell death-ligand 1 (PD-L1) interaction .Physical And Chemical Properties Analysis
“[1,2,4]Triazolo[4,3-a]pyridin-3-ylmethanamine” is a solid compound . Its FTIR spectrum was recorded in the 100–4000 cm−1 range and its FT-Raman spectrum in the range 80–4000 cm−1 .Scientific Research Applications
Biocatalysis
The compound’s structure is conducive to biocatalytic processes, where it can act as a substrate for enzyme-catalyzed reactions. This is particularly relevant in the synthesis of glycoconjugates, which are important in drug development and biomolecular research .
Antibacterial Research
Recent studies have explored the antibacterial potential of triazolopyridine derivatives. “[1,2,4]Triazolo[4,3-a]pyridin-3-ylmethanamine” could be a precursor in designing novel antibiotics to combat resistant bacterial strains .
Safety and Hazards
Future Directions
properties
IUPAC Name |
[1,2,4]triazolo[4,3-a]pyridin-3-ylmethanamine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8N4/c8-5-7-10-9-6-3-1-2-4-11(6)7/h1-4H,5,8H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NXNFOXNYOMPDMW-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=NN=C(N2C=C1)CN |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8N4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70368765 |
Source
|
Record name | 1-([1,2,4]Triazolo[4,3-a]pyridin-3-yl)methanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70368765 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
148.17 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
[1,2,4]Triazolo[4,3-a]pyridin-3-ylmethanamine | |
CAS RN |
91981-59-8 |
Source
|
Record name | 1-([1,2,4]Triazolo[4,3-a]pyridin-3-yl)methanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70368765 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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